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Compound of Interest

Compound Name: Lathosterol-d7

Cat. No.: B12415321

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lathosterol-d7, focusing on its
certificate of analysis, purity assessment methodologies, and its role in metabolic pathways.
This document is intended to serve as a comprehensive resource for researchers utilizing
Lathosterol-d7 in their studies.

Lathosterol-d7: An Overview

Lathosterol-d7 is a deuterated form of lathosterol, a critical intermediate in the Kandutsch-
Russell pathway of cholesterol biosynthesis.[1] Due to its isotopic labeling, Lathosterol-d7 is
widely employed as an internal standard in mass spectrometry-based analytical methods, such
as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass
spectrometry (LC-MS), for the precise quantification of lathosterol and other sterols in biological
samples.[2][3][4]

Certificate of Analysis (CoA)

A Certificate of Analysis for Lathosterol-d7 provides crucial information regarding its identity,
purity, and quality. While specific values may vary between lots and suppliers, a typical CoA will
include the following quantitative data.
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Parameter Typical Specification Analytical Method
Chemical Name (3B,50)-Cholest-7-en-3-ol-d7

Molecular Formula C27H39D-70 Mass Spectrometry
Molecular Weight 393.70 g/mol Mass Spectrometry

Thin Layer Chromatography
(TLC), High-Performance

Purity >99% o
Liquid Chromatography
(HPLC)
Isotopic Enrichment >98% Mass Spectrometry
Appearance White to off-white solid Visual Inspection
N Soluble in Chloroform,
Solubility

Methanol

Note: Data presented is a summary of typical values found across various suppliers. For lot-
specific data, always refer to the Certificate of Analysis provided by the manufacturer.[2][5]

Purity Assessment: Experimental Protocols

The purity of Lathosterol-d7, and its utility as an internal standard, is primarily assessed using
chromatographic and mass spectrometric techniques. Below are detailed methodologies for
key experiments.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a robust technique for the analysis of sterols. Lathosterol-d7 is commonly used as
an internal standard to quantify endogenous lathosterol and other related sterols.[2][3]

e Standard and Sample Preparation:

o Prepare stock solutions of Lathosterol-d7 and other sterol standards (e.g., cholesterol,
desmosterol) in an appropriate solvent like hexane or chloroform.[6][7][8]
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o For biological samples, perform lipid extraction using a method such as the Folch or Bligh-
Dyer procedure.[4][6]

o Spike the extracted lipids with a known amount of the Lathosterol-d7 internal standard
solution.[4][6]

o Derivatization:

o To improve volatility and chromatographic separation, convert the sterols to their
trimethylsilyl (TMS) ether derivatives.[9]

o This is typically achieved by reacting the dried lipid extract with a derivatizing agent such
as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane
(TMCS) at 60-70°C for 30-60 minutes.[8]

e GC-MS Instrumentation and Conditions:

[¢]

Gas Chromatograph: Agilent 7890 or similar.

[e]

Column: HP-5MS capillary column (30 m x 0.25 mm x 0.25 pm) or equivalent.[8]

o

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[8]

[¢]

Injector Temperature: 280°C.[8]

[¢]

Oven Temperature Program:

= [nitial temperature: 180°C, hold for 1 min.

= Ramp to 250°C at 20°C/min.

= Ramp to 300°C at 5°C/min, hold for 10 min.

o Mass Spectrometer: Agilent 5975C or similar.[8]

o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Selected lon Monitoring (SIM) to monitor characteristic ions of the TMS-
derivatized sterols. For Lathosterol-d7, a key ion to monitor would be its molecular ion.[9]
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Liquid Chromatography-Mass Spectrometry (LC-MS)
Analysis

LC-MS offers high sensitivity and specificity for sterol analysis and can often be performed
without derivatization.[4]

e Standard and Sample Preparation:

o Prepare stock and working solutions of Lathosterol-d7 and other sterol standards in a
suitable solvent like methanol or a chloroform:methanol mixture.[4][10]

o Extract lipids from biological samples using a method like the Folch extraction.[4]

o Add a known amount of Lathosterol-d7 internal standard to the sample prior to extraction.
[4][10]

e LC-MS Instrumentation and Conditions:
o Liquid Chromatograph: Agilent 1200 series or similar.
o Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 um).
o Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate.

o Mobile Phase B: Methanol/Acetonitrile (1:1, v/v) with 0.1% formic acid and 5 mM
ammonium acetate.

o Gradient Elution: A typical gradient would start with a high percentage of mobile phase A
and gradually increase the percentage of mobile phase B over the course of the run to
elute the sterols.

o Flow Rate: 0.3 mL/min.
o Column Temperature: 40°C.
o Mass Spectrometer: Triple quadrupole or high-resolution mass spectrometer.

o lonization Mode: Electrospray lonization (ESI) in positive mode.
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o Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. Specific
precursor-to-product ion transitions for each sterol and the Lathosterol-d7 internal
standard would be monitored.

Metabolic Pathway and Experimental Workflow

Lathosterol is a key intermediate in the cholesterol biosynthesis pathway. Understanding this
pathway is crucial for interpreting data where Lathosterol-d7 is used.

Kandutsch-Russell Pathway for Cholesterol
Biosynthesis

The following diagram illustrates the simplified Kandutsch-Russell pathway, highlighting the
position of lathosterol.

Lanosterol CYPS1AL 14-Demethyllanosterol M} Zymosterol EBP Lathosterol SCSD 7-Dehydrocholesterol M} Cholesterol

Click to download full resolution via product page

Caption: Simplified Kandutsch-Russell pathway of cholesterol biosynthesis.

Experimental Workflow for Sterol Quantification

The general workflow for quantifying sterols in a biological sample using Lathosterol-d7 as an
internal standard is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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